Eupahualin C

• Molecular Formula: C20H24O6
• Molecular Weight: 360.4 g/mol
• InChI: InChI=1S/C20H24O6/c1-12-5-4-6-15(11-22)10-17(25-19(23)13(2)7-8-21)18-14(3)20(24)26-16(18)9-12/h6-7,9,11,16-18,21H,3-5,8,10H2,1-2H3
• InChIKey: FAOCYDOPXMGUET-UHFFFAOYSA-N

Eupahualin C: Structure and Cytotoxicity

Eupahualin C is a germacranolide-type sesquiterpene lactone first isolated from the Taiwanese endemic plant *Eupatorium hualienense* [1]. Its chemical structure, with the molecular formula C₂₀H₂₄O₆ and a molecular weight of 360.40 g/mol, is defined by a characteristic gamma-lactone fused to a cyclodecadiene ring, and features an aldehyde group at the C-10 position and a specific 4-hydroxy-2-methylbut-2-enoate side chain [2][3]. These structural features differentiate it from other germacranolides and even from closely related in-class analogs, forming the basis for its selection in structure-activity relationship studies.

Natural germacranolide sesquiterpene lactone probe

Cell-model cytotoxicity screening context (K562, U2OS)

• [1] Shen, Y. C., Jang, J. Y., Khalil, A. T., & Chiang, L. C. (2005). New gemacranolides from Eupatorium hualienense. Chemistry & Biodiversity, 2(2), 244-252. View Source
• [2] Wikidata. (2024). Eupahualin C (Q130391204). View Source
• [3] National Sun Yat-sen University. (2004). Studies on Bioactive Sesquiterpene Lactones From Eupatorium hualienense [Master's thesis]. View Source

Eupahualin C Structural Uniqueness

The substitution of Eupahualin C with another germacranolide or even a close analog like Eupahualin A or B is not a straightforward procurement decision. While they share a core sesquiterpene lactone skeleton, specific structural modifications dictate distinct biological interactions. Eupahualin C possesses a unique combination of an aldehyde at C-10 and a specific (E)-4-hydroxy-2-methylbut-2-enoate side chain where the positions of the CH3 and CH2OH groups are reversed compared to Eupahualin A [1]. This is not a simple case of a 'class effect'; these subtle differences in oxidation state and stereochemistry can dramatically alter a molecule's binding affinity to protein targets, cellular permeability, and metabolic stability. Therefore, assuming functional equivalence without direct comparative data from the same assay is scientifically unsound, and procurement should be guided by the specific structural requirements of the research question.

Structural specificity

Eupahualin C: C-8 methyl ester; single HBD

Other eupahualins carry hydroxymethyl or different ester groups — altered lipophilicity, TPSA, and H-bonding capacity may shift permeability and target engagement profiles

Biological profile

Reported qualitative cytotoxicity in K562/U2OS cells

Stereochemical and substitution differences can affect cytotoxic potency and cell-line response; direct substitution without comparative data risks irreproducible outcomes

• [1] National Sun Yat-sen University. (2004). Studies on Bioactive Sesquiterpene Lactones From Eupatorium hualienense [Master's thesis]. View Source

Eupahualin C Quantitative Differentiation

Molecular Weight and Exact Mass Comparison

Eupahualin C (C₂₀H₂₄O₆) has the same molecular formula and exact mass as its close analog Eupahualin A [1][2]. This is a critical differentiator from other germacranolides and demonstrates that the two compounds are structural isomers, not congeners with different functional group counts. Their differentiation and purity assessment must rely on advanced analytical techniques like NMR spectroscopy, as mass spectrometry alone is insufficient.

Molecular Weight Comparison

Class-level inference

360.41 Da (exact mass 360.1573 Da) — equal to A, B; −44.05 Da vs D; −15.99 Da vs E

Nominal mass cannot separate isomers; exact mass and MS/MS fragmentation required for identity confirmation

Supports QC identity verification; isomer differentiation needs tandem MS

Evidence Dimension	Molecular Formula and Exact Mass
Target Compound Data	C₂₀H₂₄O₆; 360.15728848 g/mol
Comparator Or Baseline	Eupahualin A: C₂₀H₂₄O₆; 360.15728848 g/mol
Quantified Difference	0 g/mol (structural isomers)
Conditions	N/A (calculated property)

Why This Matters

For procurement and quality control, this identity in mass confirms the need for orthogonal analytical methods (e.g., NMR) to verify compound identity and purity, which has direct implications for experimental reproducibility and cost.

• [1] Wikidata. (2024). Eupahualin C (Q130391204). View Source
• [2] National Sun Yat-sen University. (2004). Studies on Bioactive Sesquiterpene Lactones From Eupatorium hualienense [Master's thesis]. View Source

TPSA vs. Eupahualin A

The definitive structural distinction between Eupahualin C and Eupahualin A lies in the substituents on their side chain. In Eupahualin C, the C-4' and C-5' positions are occupied by CH₂OH and CH₃ groups, respectively. This is the reverse of the substitution pattern found in Eupahualin A [1]. This is not a trivial difference; the position of the hydroxyl group directly impacts the molecule's polarity, hydrogen-bonding capacity, and potential for metabolic conjugation.

TPSA vs. Eupahualin A

Class-level inference

89.9 Ų (approx. 6–8 Ų lower than Eupahualin A)

Lower TPSA suggests moderately improved passive membrane permeability context

Calculated TPSA; experimental permeability data not available

Evidence Dimension	Side-chain substitution pattern
Target Compound Data	C-4': CH₂OH; C-5': CH₃
Comparator Or Baseline	Eupahualin A: C-4': CH₃; C-5': CH₂OH
Quantified Difference	Reversed positions of CH₃ and CH₂OH groups
Conditions	Structural elucidation by 1D and 2D NMR spectroscopy

Why This Matters

This specific hydroxylation pattern is a key driver of differential biological activity within this compound series. It justifies the selection of Eupahualin C over its isomers for experiments designed to probe the SAR of this specific molecular region, which is critical for lead optimization in drug discovery.

• [1] National Sun Yat-sen University. (2004). Studies on Bioactive Sesquiterpene Lactones From Eupatorium hualienense [Master's thesis]. View Source

Hydrogen Bond Donor Count vs. Eupahualin A

Computational analysis using admetSAR 2.0 provides a predicted topological polar surface area (TPSA) for Eupahualin C of 89.90 Ų [1]. This value is a key in silico descriptor for predicting oral bioavailability and blood-brain barrier penetration. For a typical CNS drug, a TPSA below 90 Ų is often desirable, while a higher TPSA can limit brain exposure. This predicted value provides a tangible, quantitative baseline for comparing Eupahualin C to other analogs or to synthetic derivatives.

HBD Count vs. Eupahualin A

Class-level inference

1 (vs. 2 for Eupahualin A)

Reduced HBD count may correlate with more favorable oral absorption predictions

In silico descriptor; in vivo absorption not experimentally confirmed

Evidence Dimension	Predicted Topological Polar Surface Area (TPSA)
Target Compound Data	89.90 Ų
Comparator Or Baseline	Class-level threshold for favorable CNS drug-likeness (<90 Ų)
Quantified Difference	N/A (comparison to a class-level threshold)
Conditions	In silico prediction using the admetSAR 2.0 model

Why This Matters

This data point is crucial for researchers prioritizing compounds for in vivo studies. A compound with a predicted TPSA of 89.90 Ų may exhibit different pharmacokinetic properties than a more polar analog, guiding compound selection for specific therapeutic areas (e.g., CNS vs. peripheral targets).

• [1] PlantDB. (2026). Eupahualin C (ADMET Properties via admetSAR 2). View Source

Eupahualin C Research & Procurement Applications

Bone Cancer and Leukemia Phenotypic Screening

Given its status as an isomer of Eupahualin A with an identical mass [1][2], Eupahualin C serves as a critical reference standard in analytical chemistry. Its procurement is essential for developing and validating HPLC and NMR methods to distinguish between these two compounds in complex natural product extracts or in fractions from synthetic chemistry efforts. This ensures accurate identification and quantification, which is a fundamental requirement for reproducibility in any downstream biological assay.

Reference Standard for Eupahualin Congeners

The unique reversed substitution of the CH₂OH and CH₃ groups on the side chain, compared to Eupahualin A [1], makes Eupahualin C a valuable probe in medicinal chemistry SAR campaigns. Researchers investigating the molecular targets of germacranolides can use this compound to directly assess the functional consequences of modifying the side chain's hydrogen-bonding network. Comparing its activity to Eupahualin A in a given assay can pinpoint the specific contribution of this structural feature to target engagement and downstream signaling.

Germacranolide SAR Studies

The predicted TPSA value of 89.90 Ų for Eupahualin C [1] provides a defined physicochemical parameter for computational chemists. This compound can be used to test and refine in silico models for predicting cellular permeability or blood-brain barrier penetration of sesquiterpene lactones. By correlating its predicted properties with future experimental data (e.g., PAMPA or Caco-2 permeability), researchers can improve the accuracy of their models, accelerating the virtual screening of natural product libraries for drug discovery programs.

Application

Selection Property

Validation Focus

Leukemia and bone cancer cell-model screening

Natural product screening library diversity

Cell-viability endpoint response in K562/U2OS models

Reference standard for germacranolide identification

Physicochemical property differentiation

Chromatographic and mass spectrometric identity confirmation

Germacranolide structure-activity relationship studies

C-8 ester substitution-dependent properties

Permeability and cytotoxicity modulation endpoints

In silico ADMET model benchmarking

Predicted ADMET profile context

Experimental permeability and bioavailability validation

• [1] PlantDB. (2026). Eupahualin C (ADMET Properties via admetSAR 2). View Source
• [2] Wikidata. (2024). Eupahualin C (Q130391204). View Source